N-allyl-N-alpha-methylbenzyl-4-hydroxybenzenesulfonamide

• CAS No.: 79867-25-7
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 4-hydroxy-N-(1-phenylethyl)-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C17H19NO3S/c1-3-13-18(14(2)15-7-5-4-6-8-15)22(20,21)17-11-9-16(19)10-12-17/h3-12,14,19H,1,13H2,2H3
• InChI Key: DEVWKNOEMPLXQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N(CC=C)S(=O)(=O)C2=CC=C(C=C2)O

Description

N-allyl-N-alpha-methylbenzyl-4-hydroxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H19NO3S and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.61 g (0.01 mol) of N-allyl-N-α-methylbenzylamine and 1.38 g of potassium carbonate in 15 ml of acetone was dropped a solution of 2.62 g (0.084 mol) of 4-benzoyloxybenzenesulfonyl chloride in 5 ml of acetone under ice-cooling conditions. The mixture was subjected to the reaction at room temperature for 30 minutes and then at 50° C. for 1 hour. After completion of the reaction, the inorganic salt was removed by filtration and the acetone was distilled off, then, the contents were admixed with 150 ml of a 20% potassium hydroxide solution in ethanol, followed by refluxing for 30 minutes. After completion of the reaction, the reaction mixture was poured into ice-water to permit crystals to precipitate. The crystals were washed with a dilute acidic solution and a dilute alkaline solution, followed by sufficiently washing with water, drying in vacuum and recrystallizing from a mixed solvent of benzene and n-hexane to obtain 2.00 g of N-allyl-N-α-methylbenzyl-4-hydroxybenzenesulfonamide (melting point 128° to 129° C.).